Cas no 2680752-66-1 (5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid)

• Product Name: 5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid
• CAS No: 2680752-66-1
• MF: C₈H₂ClF₆NO₃S
• MW: 341.614800930023
• CID: 5623584
• PubChem ID: 165926649
• Update Time: 2025-06-08

5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid
• EN300-28297289
• 2680752-66-1
• 5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid

• Inchi： 1S/C8H2ClF6NO3S/c9-3-2(7(10,11)12)1(5(17)18)4(20-3)16-6(19)8(13,14)15/h(H,16,19)(H,17,18)
• InChI Key： KAAGKFBZIAMKQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C(C(=O)O)=C(NC(C(F)(F)F)=O)S1

Computed Properties

• Exact Mass: 340.9348108g/mol
• Monoisotopic Mass: 340.9348108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid

Research Brief on 5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid (CAS: 2680752-66-1)

The compound 5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid (CAS: 2680752-66-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this thiophene derivative as a key intermediate in the synthesis of novel bioactive molecules. The presence of multiple trifluoromethyl groups and a carboxylic acid moiety enhances its reactivity and makes it a versatile building block for the development of pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, preliminary in vitro assays have revealed that 5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid exhibits moderate inhibitory effects against specific enzymes involved in inflammatory pathways. Researchers have also explored its mechanism of action, suggesting that the compound's trifluoroacetamido group plays a critical role in binding to active sites of target proteins. These findings were corroborated by molecular docking studies, which indicated high binding affinity to COX-2 and other relevant targets.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 patent application detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents, addressing previous challenges in large-scale manufacturing. This development is particularly significant for industrial applications, where cost-effectiveness and safety are paramount.

Despite these promising results, further research is needed to fully elucidate the compound's pharmacokinetic properties and in vivo efficacy. Current limitations include its relatively low solubility in aqueous media, which may impact bioavailability. Ongoing studies are exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 5-Chloro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)thiophene-3-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of continued investigation into its therapeutic potential and synthetic optimization. Future research directions may include expanded structure-activity relationship studies and preclinical evaluations to validate its utility as a lead compound in various disease models.